N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide

• IUPAC Name: N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C13H19N5O/c1-5-18-11(6-7-15-18)8-14-13(19)12-9(2)16-17(4)10(12)3/h6-7H,5,8H2,1-4H3,(H,14,19)
• InChI Key: KWZHTRFDGCDYOL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CNC(=O)C2=C(N(N=C2C)C)C
• Molecular Formula: C13H19N5O
• Molecular Weight: 261.32 g/mol

Description

N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide, also known as ETP-46464, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. ETP-46464 is a selective inhibitor of the enzyme PARP-1, which is involved in DNA repair and cell survival.

Mechanism of Action

N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide is a selective inhibitor of PARP-1, which is involved in DNA repair and cell survival. PARP-1 is activated in response to DNA damage and catalyzes the transfer of ADP-ribose units from NAD+ to target proteins, including itself. This process leads to the recruitment of DNA repair proteins to the site of DNA damage and promotes cell survival. Inhibition of PARP-1 by N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide prevents the recruitment of DNA repair proteins and leads to the accumulation of DNA damage, ultimately resulting in cell death.
Biochemical and Physiological Effects:
N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has been shown to have significant effects on various biochemical and physiological processes. In cancer cells, N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide induces cell death by inhibiting PARP-1, which is involved in DNA repair and cell survival. In animal models of neurodegenerative diseases, N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has neuroprotective effects by reducing oxidative stress and inflammation. Furthermore, N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has anti-inflammatory effects and has been shown to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has several advantages as a research tool. It is a selective inhibitor of PARP-1 and has been shown to have significant effects on various biochemical and physiological processes. However, there are also limitations to its use in lab experiments. N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has poor solubility in water and requires the use of organic solvents for administration. Furthermore, N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has low bioavailability and requires high doses for effective inhibition of PARP-1.

Future Directions

There are several future directions for the research and development of N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide. One potential application is in the treatment of cancer, where N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has shown promising results in inducing cell death in cancer cells. Further studies are needed to determine the efficacy and safety of N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide in clinical trials. Another potential application is in the treatment of neurodegenerative diseases, where N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has shown neuroprotective effects in animal models. Further studies are needed to determine the potential of N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide as a therapeutic agent for neurodegenerative diseases. Additionally, further research is needed to optimize the synthesis method of N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide to improve its solubility and bioavailability for effective use in lab experiments and clinical trials.

Synthesis Methods

The synthesis of N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide involves a series of chemical reactions starting from commercially available starting materials. The first step involves the reaction of 2-ethylpyrazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 1,3,5-trimethylpyrazole-4-carboxamide to form the desired product, N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative diseases, and inflammatory diseases. PARP-1 plays a critical role in DNA repair and cell survival, and its inhibition by N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has been shown to induce cell death in cancer cells. N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Furthermore, N-[(2-ethylpyrazol-3-yl)methyl]-1,3,5-trimethylpyrazole-4-carboxamide has anti-inflammatory effects and has been shown to reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis.